Cas no 554438-84-5 (N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine)
554438-84-5 structure
Product Name:N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
CAS No:554438-84-5
MF:C18H18N2OS
MW:310.413322925568
CID:843701
PubChem ID:2433119
Update Time:2025-09-26
N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2-METHOXY-BENZYL)-(4-P-TOLYL-THIAZOL-2-YL)-AMINE
- N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine
- N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine
- EN300-06162
- C18H18N2OS
- G30347
- J-500835
- NCGC00315921-01
- AB00720724-02
- 554438-84-5
- SB83046
- Z48851790
- AB00720724-01
- AKOS027427095
- N-(2-Methoxybenzyl)-4-(p-tolyl)thiazol-2-amine
- (2-Methoxybenzyl)-(4-p-tolyl-2-thiazolyl)amine
-
- MDL: MFCD03988187
- Inchi: 1S/C18H18N2OS/c1-13-7-9-14(10-8-13)16-12-22-18(20-16)19-11-15-5-3-4-6-17(15)21-2/h3-10,12H,11H2,1-2H3,(H,19,20)
- InChI Key: GENMYJAHHBAALH-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC(C)=CC=2)N=C1NCC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 310.114
- Monoisotopic Mass: 310.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.4A^2
- XLogP3: 4.8
N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-06162-0.05g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 0.05g |
$30.0 | 2023-10-28 | |
| Enamine | EN300-06162-0.1g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 0.1g |
$45.0 | 2023-10-28 | |
| Enamine | EN300-06162-0.25g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 0.25g |
$64.0 | 2023-10-28 | |
| Enamine | EN300-06162-0.5g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 0.5g |
$101.0 | 2023-10-28 | |
| Enamine | EN300-06162-1.0g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 1g |
$129.0 | 2023-06-20 | |
| Enamine | EN300-06162-2.5g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 2.5g |
$252.0 | 2023-10-28 | |
| Enamine | EN300-06162-5.0g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 5g |
$373.0 | 2023-06-20 | |
| Enamine | EN300-06162-10.0g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 10g |
$553.0 | 2023-06-20 | |
| Enamine | EN300-06162-1g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 1g |
$129.0 | 2023-10-28 | |
| Enamine | EN300-06162-5g |
N-[(2-methoxyphenyl)methyl]-4-(4-methylphenyl)-1,3-thiazol-2-amine |
554438-84-5 | 92% | 5g |
$373.0 | 2023-10-28 |
N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
554438-84-5 (N-(2-methoxyphenyl)methyl-4-(4-methylphenyl)-1,3-thiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent